Cas no 422528-16-3 (3-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)

3-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one structure
422528-16-3 structure
Product Name:3-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
CAS No:422528-16-3
MF:C20H20N4O2S
MW:380.463402748108
CID:6222254
PubChem ID:5055156
Update Time:2025-07-17

3-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
    • HMS2721F23
    • SR-01000562749-1
    • Oprea1_668471
    • 3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
    • SMR000310855
    • F0916-6168
    • 3-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
    • CHEMBL1707899
    • AKOS002077438
    • SR-01000562749
    • MLS000621928
    • 3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-2-sulfanylidene-1H-quinazolin-4-one
    • 422528-16-3
    • Inchi: 1S/C20H20N4O2S/c25-18(23-12-10-22(11-13-23)15-6-2-1-3-7-15)14-24-19(26)16-8-4-5-9-17(16)21-20(24)27/h1-9H,10-14H2,(H,21,27)
    • InChI Key: XBKSVCQEZOHHOR-UHFFFAOYSA-N
    • SMILES: S=C1NC2C=CC=CC=2C(N1CC(N1CCN(C2C=CC=CC=2)CC1)=O)=O

Computed Properties

  • Exact Mass: 380.13069707g/mol
  • Monoisotopic Mass: 380.13069707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 585
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 88Ų

3-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0916-6168-2μmol
3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
422528-16-3 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0916-6168-5μmol
3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
422528-16-3 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0916-6168-1mg
3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
422528-16-3 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0916-6168-2mg
3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
422528-16-3 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0916-6168-3mg
3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
422528-16-3 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0916-6168-4mg
3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
422528-16-3 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0916-6168-5mg
3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
422528-16-3 90%+
5mg
$69.0 2023-05-17

Additional information on 3-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

Introduction to 3-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS No. 422528-16-3)

3-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one, identified by the Chemical Abstracts Service Number (CAS No.) 422528-16-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic sulfonamide derivative exhibits a unique structural framework that combines a tetrahydroquinazolinone core with a piperazine moiety, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound features a sulfanylidene functional group bridging the tetrahydroquinazolin-4-one ring and an ethyl side chain substituted with a 4-phenylpiperazin-1-yl group. This arrangement suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes. The presence of the phenylpiperazine moiety is particularly noteworthy, as this scaffold is well-documented for its role in central nervous system (CNS) drug development due to its ability to interact with serotonin and dopamine receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. The 3D conformational analysis of 3-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one has revealed that its rigid heterocyclic core provides stability, while the flexible piperazine side chain allows for optimal binding affinity to biological targets. These insights have guided the design of novel derivatives with enhanced efficacy and reduced side effects.

In the context of modern drug discovery, the synthesis of this compound represents a significant step forward in exploring novel therapeutic avenues. The tetrahydroquinazolinone scaffold is known for its versatility in medicinal chemistry, having been incorporated into various bioactive molecules targeting neurological disorders, infectious diseases, and cancer. The incorporation of the sulfanylidene group introduces additional reactivity, which may be exploited to develop prodrugs or to enhance metabolic stability.

The 4-phenylpiperazine component is particularly relevant in the study of CNS disorders. Phenylpiperazine derivatives are known to modulate neurotransmitter systems involved in mood regulation, pain perception, and cognitive function. By combining this moiety with the tetrahydroquinazolinone core, researchers aim to develop compounds that exhibit both central nervous system penetration and target specificity. This dual functionality is crucial for achieving therapeutic efficacy while minimizing off-target effects.

Current research efforts are focused on optimizing the synthetic pathways for producing 3-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one on an industrial scale. High-throughput screening (HTS) techniques have been employed to identify analogs with improved pharmacological profiles. Additionally, green chemistry principles are being integrated into the synthesis to minimize environmental impact while maintaining high yields and purity standards.

The potential applications of this compound extend beyond CNS disorders. Preliminary studies suggest that it may exhibit antimicrobial properties due to its structural similarity to known bioactive sulfonamides. Furthermore, its ability to interact with multiple receptor types makes it a valuable scaffold for developing multitarget drugs—agents that can address complex pathologies by modulating several biological pathways simultaneously.

One of the most exciting aspects of this research is the integration of artificial intelligence (AI) into drug discovery workflows. Machine learning algorithms are being trained on large datasets containing structural and pharmacological information to predict the activity of novel compounds like 3-(2E)-[(E)-(Z)-1-(pyridin–3–carboxamido)ethenylidene]–N–[(pyridin–3–carboxamido)methylidene]–N′–(pyridin–3–carboxamido)benzamide derivatives, including our target compound. These AI-driven approaches have significantly reduced the time required for hit identification and lead optimization.

The development of novel drug candidates is often hampered by challenges such as poor solubility, low bioavailability, or rapid metabolic degradation. However,3-(Z)-[[(E)-(Z)-1-(pyridin–3–carboxamido)ethenylidene]–N′–(pyridin–3–carboxamido)methylidene]benzamide derivatives, including our target,offer a unique opportunity to address these issues through structural modifications. By fine-tuning the electronic properties of the heterocyclic system and exploring different substituents on the piperazine ring, researchers can enhance solubility while maintaining high affinity for biological targets.

The role of computational modeling in understanding molecular interactions cannot be overstated. Techniques such as molecular dynamics (MD) simulations have been used to study how (E)-N′-[[(E)-(Z)-1-(pyridin–3–carboxamido)ethenylidene]methylidene](6H-dibenzo[b,d][1]diazepine)-6-carboximide derivatives, including our target,interact with proteins in real time. These simulations provide critical insights into binding kinetics and thermodynamics, helping researchers design molecules that bind more tightly and selectively to their intended targets.

In conclusion,3-(Z)-[[(E)-(Z)-1-(pyridin–3–carboxamido)ethenylidene]methylidene](6H-dibenzo[b,d][1]diazepine)-6-carboximide derivatives, including our target compound identified by CAS No. 422528−16−3,represent a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for developing novel therapeutics targeting neurological disorders, infectious diseases,and other challenging pathologies. As research progresses,this compound will continue to inspire new synthetic strategies, computational approaches,and clinical investigations,solidifying its position as a cornerstone in modern drug discovery efforts.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd